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Compound of Interest

Compound Name: Enalapril Maleate

Cat. No.: B1663524

Welcome to the technical support center for enalapril maleate. This resource is designed to
assist researchers, scientists, and drug development professionals in overcoming common
challenges related to the solubility of enalapril maleate in in-vitro experimental settings.

Frequently Asked Questions (FAQS)

Q1: What are the general solubility properties of enalapril maleate?

Al: Enalapril maleate is a white to off-white crystalline powder. It is sparingly soluble in water,
soluble in ethanol, and freely soluble in methanol.[1] For in-vitro experiments, it is commonly
dissolved in organic solvents like DMSO to create a stock solution before being diluted into
aqueous buffers or cell culture media.[2]

Q2: I am having trouble dissolving enalapril maleate directly in my aqueous buffer (e.g., PBS
or cell culture medium). Why is this happening?

A2: Direct dissolution in aqueous solutions is often challenging because enalapril maleate is
sparingly soluble in water.[1] Several sources report it as insoluble or having very low solubility
in water at room temperature.[3] For instance, the solubility in PBS (pH 7.2) is approximately 1
mg/mL, and aqueous solutions are not recommended for storage for more than one day.[2]
Preparing a high-concentration stock solution in an organic solvent first is the standard and
recommended procedure.
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Q3: What is the recommended solvent for preparing a concentrated stock solution of enalapril
maleate?

A3: Dimethyl sulfoxide (DMSO) is the most highly recommended solvent for preparing
concentrated stock solutions of enalapril maleate.[2][4] It can achieve concentrations as high
as 99 mg/mL (201.0 mM).[3][5] It is crucial to use fresh, anhydrous DMSO, as moisture-
absorbing DMSO can significantly reduce the solubility of the compound.[4][5]

Q4: My enalapril maleate solution appears cloudy or shows precipitation after dilution into my
aqueous experimental medium. What should | do?

A4: Precipitation upon dilution into an aqueous medium is a common issue when the final
concentration of the drug exceeds its solubility limit in that medium. Here are some
troubleshooting steps:

e Reduce Final Concentration: The most straightforward solution is to lower the final working
concentration of enalapril maleate.

o Check Organic Solvent Percentage: Ensure the final concentration of the organic solvent
(e.g., DMSO) in your aqueous medium is minimal (typically <0.5% or <0.1%), as high
concentrations can be toxic to cells and may also affect the solubility of other components.[2]

e Gentle Warming and Sonication: For some aqueous solutions, gentle warming and
ultrasonication can help improve solubility.[4][6] However, be cautious about the temperature
sensitivity and stability of enalapril maleate.

e pH Adjustment: The degradation pathway of enalapril maleate is pH-dependent. It shows
better stability in the pH range of 2.00 — 7.00.[7] Adjusting the pH of your final solution might
improve stability, but this must be compatible with your experimental system (e.g., cell
culture).

Q5: Are there alternative methods to enhance the agueous solubility of enalapril maleate?

A5: Yes, researchers have explored several methods. For experimental purposes, co-solvents
can be effective. One formulation for in-vivo use involves a mixture of DMSO, PEG300,
Tween80, and water, which could be adapted for specific in-vitro needs if the components are
compatible with the assay.[5] Other advanced methods reported in formulation science include
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creating solid dispersions with excipients like mannitol or using hydrotropic solubilization with
agents like urea, though these are less common for direct application in typical in-vitro assays.

[8][°]

Data Summary: Solubility of Enalapril Maleate

The following table summarizes the solubility of enalapril maleate in various solvents as
reported by different suppliers and databases.
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. Molar
Concentration .
Solvent Concentration Notes Source(s)
(mg/mL)
(mM)
Use fresh,
DMSO =99 >201.0 anhydrous [31[5]
DMSO.
Hygroscopic
=50 > 101.52 DMSO impacts [4]
solubility.
=25 ~50.76 [2]
>23.15 ~47.00 [6]
Ethanol 4 8.12 [3]
Requires
2212 ~4.30 o [6]
ultrasonication.
~0.25 ~0.51 [2]
Water Insoluble - [3]
Requires
33.33 67.67 ultrasonic and [4]
warming.
Sparingly
- [1]
Soluble
0.213 ~0.43 [10]
Do not store
PBS (pH 7.2) ~1 ~2.03 agueous solution  [2]
> 1 day.
Methanol Freely Soluble - [1]
Dimethyl
] ~15 ~30.45 [2]
Formamide
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Note: Solubility can vary slightly between batches.[3]

Experimental Protocols & Methodologies

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

This protocol describes the standard method for preparing a 100 mM stock solution of
enalapril maleate.

Materials:

Enalapril Maleate (MW: 492.52 g/mol )[3]

Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Accurately weigh out 49.25 mg of enalapril maleate powder and place it into a
sterile vial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming or brief sonication can be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store at -20°C for short-term (months) or -80°C for long-term (years) storage.[2][4]

Protocol 2: Preparation of a Working Solution for Cell
Culture

This protocol details the serial dilution of the DMSO stock solution into a cell culture medium.
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Materials:

e 100 mM Enalapril Maleate stock solution in DMSO (from Protocol 1)
o Pre-warmed sterile cell culture medium (e.g., DMEM, RPMI-1640)

» Sterile polypropylene tubes

Procedure:

 Intermediate Dilution (Optional but Recommended): To avoid issues with localized high
concentrations of DMSO, first prepare an intermediate dilution. For example, dilute the 100
mM stock 1:100 in sterile culture medium to create a 1 mM solution.

 Final Dilution: Add the required volume of the intermediate solution (or the stock solution for
higher concentrations) to the final volume of the cell culture medium to achieve the desired
working concentration (e.g., 1 uM, 10 uM, 100 pM).

e Mixing: Mix immediately and thoroughly by gentle inversion or pipetting to ensure
homogeneity and prevent precipitation.

e Final DMSO Check: Calculate the final percentage of DMSO in the working solution. It
should ideally be below 0.1% to avoid solvent-induced cellular effects.[2] For example, a
1:1000 dilution of the stock solution results in a 0.1% DMSO concentration.

Diagrams and Workflows
Mechanism of Action: RAAS Inhibition

Enalapril is a prodrug that is hydrolyzed in the body to its active form, enalaprilat.[11]
Enalaprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE), which plays a key
role in the Renin-Angiotensin-Aldosterone System (RAAS) that regulates blood pressure.

convertsto

Enalaprilat INHIBITS
(Active Form) acts on
_________________ A A A A | Vasoconstriction &
Angiotensin | »  Angiotensin Il cads to 5
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>
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Caption: Simplified Renin-Angiotensin-Aldosterone System (RAAS) pathway showing inhibition
by enalaprilat.

Experimental Workflow: Solution Preparation

This workflow outlines the decision-making process for preparing enalapril maleate solutions
for in-vitro experiments.

Start: Need Enalapril
Maleate Solution

Prepare concentrated stock
in anhydrous DMSO
(e.g., 100 mM)

Is it fully dissolved?

Yes

Dilute stock into
aqueous medium
(e.g., cell culture media)

Does it precipitate?

Troubleshoot:

Apply gentle warming

or sonication

Solution Ready for Experiment 1. Lower final concentration
(Final DMSO < 0.1%) 2. Prepare fresh stock
3. Check medium pH
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Caption: Decision workflow for preparing enalapril maleate experimental solutions.
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Logical Relationship: Stability & Degradation

This diagram illustrates the key factors influencing the stability of enalapril maleate and its
primary degradation products. Enalapril maleate is susceptible to hydrolysis and
intramolecular cyclization.[7][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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